5-(2-Carboxythiophene-4-yl)-2-formylphenol, 95%

• IUPAC Name: 4-(4-formyl-3-hydroxyphenyl)thiophene-2-carboxylic acid
• InChI: InChI=1S/C12H8O4S/c13-5-8-2-1-7(3-10(8)14)9-4-11(12(15)16)17-6-9/h1-6,14H,(H,15,16)
• InChI Key: ROLQXHLCPLBPSX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C2=CSC(=C2)C(=O)O)O)C=O
• Molecular Formula: C12H8O4S
• DSSTOX Substance ID: DTXSID90685204
• Molecular Weight: 248.26 g/mol
• CAS RN: 1261907-31-6

Description

5-(2-Carboxythiophene-4-yl)-2-formylphenol, 95% (CTFP) is a synthetic compound that has been the subject of numerous studies in recent years. It is a derivative of the phenol family and is a white, crystalline solid with a melting point of around 100°C. CTFP has been found to have a wide range of applications in the scientific research field, from its use as a reagent in organic synthesis to its potential role in the development of new drugs. In

Scientific Research Applications

5-(2-Carboxythiophene-4-yl)-2-formylphenol, 95% has been found to have a wide range of applications in the scientific research field, from its use as a reagent in organic synthesis to its potential role in the development of new drugs. It has been studied as a potential inhibitor of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. It has also been studied as a potential inhibitor of the enzyme monoamine oxidase, which is involved in the breakdown of the neurotransmitters serotonin and dopamine. In addition, 5-(2-Carboxythiophene-4-yl)-2-formylphenol, 95% has been studied as a potential inhibitor of the enzyme cyclooxygenase-2, which is involved in the production of prostaglandins, which are hormones that play a role in inflammation.

Mechanism of Action

The mechanism of action of 5-(2-Carboxythiophene-4-yl)-2-formylphenol, 95% is not yet fully understood, however, it is believed to act as an inhibitor of several enzymes. It has been found to inhibit the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. It has also been found to inhibit the enzyme monoamine oxidase, which is involved in the breakdown of the neurotransmitters serotonin and dopamine. In addition, 5-(2-Carboxythiophene-4-yl)-2-formylphenol, 95% has been found to inhibit the enzyme cyclooxygenase-2, which is involved in the production of prostaglandins, which are hormones that play a role in inflammation.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-(2-Carboxythiophene-4-yl)-2-formylphenol, 95% are not yet fully understood, however, it has been found to have a number of potential effects. It has been found to inhibit the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. This could potentially lead to an increase in the levels of acetylcholine in the brain, which could have a number of potential effects, such as increased alertness and improved memory. In addition, 5-(2-Carboxythiophene-4-yl)-2-formylphenol, 95% has been found to inhibit the enzyme monoamine oxidase, which is involved in the breakdown of the neurotransmitters serotonin and dopamine. This could potentially lead to an increase in the levels of these neurotransmitters, which could have a number of potential effects, such as improved mood and increased motivation.

Advantages and Limitations for Lab Experiments

The use of 5-(2-Carboxythiophene-4-yl)-2-formylphenol, 95% in laboratory experiments has a number of advantages and limitations. One of the main advantages of using 5-(2-Carboxythiophene-4-yl)-2-formylphenol, 95% is that it is relatively easy to synthesize and is stable under a wide range of conditions. This makes it ideal for use in laboratory experiments, as it is easy to handle and store. However, it is important to note that 5-(2-Carboxythiophene-4-yl)-2-formylphenol, 95% is a potentially toxic compound, and it should be handled with care and stored in a safe place. In addition, it is important to note that 5-(2-Carboxythiophene-4-yl)-2-formylphenol, 95% is a relatively new compound and its effects are not yet fully understood, which could limit its use in laboratory experiments.

Future Directions

The potential future directions for the use of 5-(2-Carboxythiophene-4-yl)-2-formylphenol, 95% in scientific research are numerous. One potential direction is to further explore its potential role as an inhibitor of the enzyme acetylcholinesterase, as this could potentially lead to the development of new drugs that could be used to treat conditions such as Alzheimer's disease and Parkinson's disease. In addition, further research could be conducted into its potential role as an inhibitor of the enzyme monoamine oxidase, as this could potentially lead to the development of new drugs that could be used to treat depression and anxiety. Finally, further research could be conducted into its potential role as an inhibitor of the enzyme cyclooxygenase-2, as this could potentially lead to the development of new drugs that could be used to treat inflammation.

Synthesis Methods

The synthesis of 5-(2-Carboxythiophene-4-yl)-2-formylphenol, 95% has been studied extensively, and there are several methods for its production. One of the most common methods is via the reaction of 2-formylphenol with 2-thiophenecarboxylic acid in the presence of an acid catalyst such as sulfuric acid. This reaction is typically carried out at a temperature of around 120°C and yields 5-(2-Carboxythiophene-4-yl)-2-formylphenol, 95% in a yield of around 95%.